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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cobalt-terbium (Co-Tb) binary

alloy system, focusing on its phase diagram, the crystallographic properties of its intermetallic

compounds, and the experimental methodologies employed in their determination. This

information is critical for the design and development of novel materials with specific magnetic

and electronic properties.

The Cobalt-Terbium Phase Diagram
The Co-Tb binary system is characterized by a series of intermetallic compounds and several

invariant reactions. The phase diagram illustrates the stable phases at different temperatures

and compositions. While a definitive, universally accepted phase diagram can be subject to

revisions based on new experimental data, the established diagram provides a robust

framework for understanding the alloy's behavior.

Key Features of the Co-Tb Phase Diagram:

Intermetallic Compounds: The system is rich in intermetallic compounds, indicating strong

chemical interactions between cobalt and terbium. These compounds form at specific

stoichiometric ratios and exhibit distinct crystal structures and properties.

Eutectic and Peritectic Reactions: The phase diagram features multiple eutectic and

peritectic reactions, which are critical for understanding the solidification behavior of Co-Tb
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alloys. These invariant reactions occur at specific temperatures and compositions, leading to

the formation of multi-phase microstructures.

Quantitative Data Summary
The following tables summarize the key quantitative data for the Co-Tb binary alloy system,

including the crystallographic data for the identified intermetallic compounds and the invariant

reactions.

Table 1: Crystallographic Data of Co-Tb Intermetallic Compounds

Phase
Composition (at.%
Tb)

Pearson Symbol Space Group

Co₁₇Tb₂ 10.5 hP38 P6₃/mmc

Co₇Tb₂ 22.2 hR19 R3̄m

Co₅Tb 16.7 hP6 P6/mmm

Co₃Tb 25.0 hR18 R3̄m

Co₂Tb 33.3 cF24 Fd3̄m

Co₃Tb₄ 57.1 hP22 P6₃/mmc

Co₇Tb₁₂ 63.2 mP38 P2₁/c

CoTb₃ 75.0 oP16 Pnma

Table 2: Invariant Reactions in the Co-Tb System
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Reaction Temperature (°C)
Composition (at.%
Tb)

Phases Involved

Eutectic 1240 ~23 L ↔ Co₇Tb₂ + Co₅Tb

Peritectic 1320 ~13 L + Co₁₇Tb₂ ↔ Co₅Tb

Peritectic 1280 ~24 L + Co₅Tb ↔ Co₇Tb₂

Peritectic 1265 ~28 L + Co₇Tb₂ ↔ Co₃Tb

Congruent Melting 1285 33.3 L ↔ Co₂Tb

Eutectic 1010 ~50 L ↔ Co₂Tb + Co₃Tb₄

Eutectic 810 ~70 L ↔ Co₃Tb₄ + CoTb₃

Eutectic 880 ~85 L ↔ CoTb₃ + (α-Tb)

Peritectoid 1295 ~10.5
Co₅Tb + (α-Co) ↔

Co₁₇Tb₂

Eutectoid 420 ~5
(α-Co) ↔ (β-Co) +

Co₁₇Tb₂

Allotropic 1289 100 (β-Tb) ↔ (α-Tb)

Note: The data presented in these tables are compiled from various sources and may be

subject to minor variations in the literature.

Experimental Protocols
The determination of a binary alloy phase diagram is a meticulous process that relies on a

combination of experimental techniques to identify phase boundaries and the nature of phase

transformations.[1][2] The following are detailed methodologies for the key experiments

typically cited in the establishment of phase diagrams like that of the Co-Tb system.

Sample Preparation
Alloy Synthesis: A series of alloys with varying compositions across the entire Co-Tb range

are prepared from high-purity cobalt (99.9% or higher) and terbium (99.9% or higher).
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Arc Melting: The constituent metals are typically melted together in a non-consumable

tungsten electrode arc furnace. To ensure homogeneity, the alloy buttons are usually melted

multiple times, being flipped between each melt. The melting is conducted under an inert

atmosphere (e.g., high-purity argon) to prevent oxidation.

Homogenization: The as-cast alloys are sealed in quartz or tantalum crucibles under vacuum

or an inert atmosphere and annealed at a high temperature (below the solidus temperature)

for an extended period (e.g., several hundred hours) to achieve chemical and microstructural

equilibrium.

Differential Thermal Analysis (DTA)
DTA is a primary technique for determining the temperatures of phase transitions, such as

solidus, liquidus, eutectic, and peritectic reactions.[3]

Apparatus: A differential thermal analyzer measures the temperature difference between a

sample and an inert reference material as they are heated or cooled at a controlled rate.

Procedure:

A small, representative sample of the homogenized alloy is placed in a sample crucible

(e.g., alumina or graphite).

An inert reference material (e.g., alumina powder) is placed in an identical crucible.

The sample and reference are heated and cooled at a slow, controlled rate (e.g., 5-10

°C/min) in an inert atmosphere.

The temperature difference (ΔT) between the sample and the reference is recorded as a

function of the sample temperature.

Data Analysis: Exothermic or endothermic events, such as melting or solidification, cause a

deviation in the ΔT signal, appearing as peaks on the DTA curve. The onset and peak

temperatures of these events are used to map the transition temperatures on the phase

diagram.

X-Ray Diffraction (XRD)
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XRD is essential for identifying the crystal structures of the different phases present in the

alloys at various temperatures.[2]

Apparatus: A powder X-ray diffractometer equipped with a high-temperature stage is often

used.

Procedure:

Homogenized and quenched alloy samples are ground into a fine powder.

The powder is mounted on a sample holder. For high-temperature measurements, the

sample is placed in the high-temperature stage, which allows for controlled heating in a

vacuum or inert atmosphere.

The sample is irradiated with monochromatic X-rays, and the diffraction pattern is

recorded over a range of 2θ angles.

Data Analysis: The positions and intensities of the diffraction peaks are used to identify the

crystal structure of each phase by comparing the experimental pattern to databases of

known structures (e.g., the Powder Diffraction File). The lattice parameters of each phase

can also be precisely determined from the diffraction data. By performing XRD at different

temperatures, the stability ranges of the various phases can be established.

Metallography and Electron Microscopy
These techniques are used to visualize the microstructure of the alloys and to determine the

composition of the constituent phases.

Sample Preparation: Homogenized and quenched samples are mounted, ground, and

polished to a mirror-like finish. The samples may be chemically or electrolytically etched to

reveal the grain boundaries and different phases.

Optical and Scanning Electron Microscopy (SEM): The prepared samples are examined

under an optical microscope and an SEM. The SEM, often equipped with an Energy

Dispersive X-ray Spectroscopy (EDS) or Wavelength Dispersive X-ray Spectroscopy (WDS)

detector, allows for the determination of the elemental composition of individual phases

within the microstructure.
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Data Analysis: The microstructural analysis helps to confirm the number of phases present at

a given composition and temperature, in accordance with the phase rule. The compositional

analysis from EDS/WDS provides the chemical composition of the phases in equilibrium,

which is crucial for accurately drawing the phase boundaries.

Visualizations
The following diagrams illustrate the logical relationships in the experimental determination of a

binary alloy phase diagram.
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Click to download full resolution via product page

Caption: Experimental workflow for determining a binary alloy phase diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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